Cas no 2243512-16-3 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4-(2-methoxyethoxy)benzoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4-(2-methoxyethoxy)benzoic acid
• CAS No: 2243512-16-3
• MF: C₂₆H₂₅NO₇
• MW: 463.479207754135
• CID: 5164795
• PubChem ID: 165980400
• Update Time: 2025-05-20

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4-(2-methoxyethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-methoxy-4-(2-methoxyethoxy)-
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4-(2-methoxyethoxy)benzoic acid

• Inchi： 1S/C26H25NO7/c1-31-11-12-33-24-14-22(20(25(28)29)13-23(24)32-2)27-26(30)34-15-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-10,13-14,21H,11-12,15H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key： BUJNLFFLLJCMEZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC)=C(OCCOC)C=C1NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4-(2-methoxyethoxy)benzoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4-(2-methoxyethoxy)benzoic acid (CAS No. 2243512-16-3)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4-(2-methoxyethoxy)benzoic acid, identified by its CAS number 2243512-16-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex aromatic structure, which includes a benzoic acid core substituted with functional groups that enhance its pharmacological potential. The presence of a fluoren-9-ylmethyl ester moiety and methoxy and (2-methoxyethoxy) substituents contributes to its unique chemical properties, making it a subject of interest for further research and development.

The molecular structure of this compound is meticulously designed to interact with biological targets in a specific manner. The fluoren-9-ylmethyl ester group is particularly noteworthy, as it serves as a protective group for the amine functionality, which can be later modified or utilized in the synthesis of more complex derivatives. This feature is crucial in drug development, where intermediate compounds often require protection to prevent unwanted side reactions. Additionally, the 5-methoxy and 4-(2-methoxyethoxy) substituents on the benzoic acid ring introduce hydrophilicity and electronic modulation, which can influence the compound's solubility, bioavailability, and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced structural motifs to improve efficacy and reduce side effects. The benzoic acid scaffold is one such motif that has been extensively studied due to its prevalence in bioactive molecules. Researchers have been exploring various modifications of benzoic acid derivatives to optimize their pharmacological profiles. The compound in question, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4-(2-methoxyethoxy)benzoic acid, represents an innovative approach in this regard, combining multiple functional groups to enhance its potential as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The fluoren-9-ylmethyl ester group can be readily converted into other functional forms, such as amides or carboxylic acids, which are common pharmacophores in drug molecules. This flexibility allows chemists to modify the compound further to tailor its biological activity. Moreover, the presence of both methoxy and (2-methoxyethoxy) groups provides additional sites for interaction with biological targets, potentially enhancing binding affinity and selectivity.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds with complex architectures often exhibit unique pharmacological properties that cannot be replicated by simpler molecules. The intricate structure of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4-(2-methoxyethoxy)benzoic acid (CAS No. 2243512-16-3) aligns well with this trend, making it a promising candidate for further investigation. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with therapeutic applications.

The benzoic acid core is known for its ability to interact with various biological receptors and enzymes due to its aromatic system and functional groups. The modifications introduced in this compound are designed to enhance these interactions while minimizing off-target effects. For instance, the 5-methoxy group can modulate electronic properties, while the (2-methoxyethoxy) group introduces hydrophilicity, improving solubility and bioavailability. These features are critical for ensuring that the compound reaches its target site effectively within the body.

In addition to its structural complexity, this compound has shown promise in preliminary pharmacological studies. Researchers have been investigating its potential as an inhibitor or modulator of various enzymes and receptors involved in disease pathways. While specific details of these studies are still emerging, early results suggest that the compound may have therapeutic potential in areas such as cancer biology and inflammatory diseases. The ability of this molecule to interact with multiple targets makes it an attractive candidate for multitarget drug discovery efforts.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoren-9-ylmethyl ester group necessitates specialized synthetic techniques, including protection-deprotection strategies and regioselective reactions. These synthetic challenges highlight the expertise required to work with such complex molecules but also underscore their value as building blocks for more advanced pharmaceuticals.

As research continues to evolve, new methodologies for drug discovery are being developed to accelerate the identification of lead compounds like 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-4-(2-methoxyethoxy)benzoic acid (CAS No. 2243512-16-3). High-throughput screening technologies combined with computational modeling have enabled researchers to rapidly evaluate large libraries of compounds for their biological activity. This approach has significantly reduced the time required to identify promising candidates for further development.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to grow, compounds like this one will play an increasingly important role in developing innovative treatments.

In conclusion,2-({(9H-fluoren-9-ylmethyl ester)}amino)-5-met h oxy -4-( 2 -meth oxye tho xy)e th y l b en z o ic ac i d (CAS No . 224351 2 -16 -3 ) represents a significant advancement i n pharmaceutical chemistry . Its complex structure , functional diversity , and potential therapeutic applications make it a valuable asset i n drug discovery programs . With continued research and development , this compoun d holds great promise f or contributing t o future medical breakthroughs .